Cas no 127224-01-5 (ethyl 2-fluoro-4-methyl-3-oxopentanoate)

• Product Name: ethyl 2-fluoro-4-methyl-3-oxopentanoate
• CAS No: 127224-01-5
• MF: C₈H₁₃FO₃
• MW: 176.185426473618
• CID: 6223919
• PubChem ID: 14639386
• Update Time: 2024-01-13

ethyl 2-fluoro-4-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-4-methyl-3-oxopentanoate
• 127224-01-5
• EN300-1457742
• 2-fluoro-4-methyl-3-oxo-pentanoic acid ethyl ester

• Inchi： 1S/C8H13FO3/c1-4-12-8(11)6(9)7(10)5(2)3/h5-6H,4H2,1-3H3
• InChI Key： CMNJNHWHNXWRRC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C(C)C)=O

Computed Properties

• Exact Mass: 176.08487243g/mol
• Monoisotopic Mass: 176.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives